Cas no 893751-83-2 (1-4-(2-methyl-1H-imidazol-1-yl)phenylethan-1-amine)

• Product Name: 1-4-(2-methyl-1H-imidazol-1-yl)phenylethan-1-amine
• CAS No: 893751-83-2
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 4664195
• PubChem ID: 43188940
• Update Time: 2025-10-18

1-4-(2-methyl-1H-imidazol-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, α-methyl-4-(2-methyl-1H-imidazol-1-yl)-
• 1-4-(2-methyl-1H-imidazol-1-yl)phenylethan-1-amine

• Inchi： 1S/C12H15N3/c1-9(13)11-3-5-12(6-4-11)15-8-7-14-10(15)2/h3-9H,13H2,1-2H3
• InChI Key： WPLSPYJGWHJRPP-UHFFFAOYSA-N
• SMILES： CC1=NC=CN1C1C=CC(C(N)C)=CC=1

Additional information on 1-4-(2-methyl-1H-imidazol-1-yl)phenylethan-1-amine

Comprehensive Analysis of 1-4-(2-methyl-1H-imidazol-1-yl)phenylethan-1-amine (CAS No. 893751-83-2)

The compound 1-4-(2-methyl-1H-imidazol-1-yl)phenylethan-1-amine (CAS No. 893751-83-2) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and biochemical research. This aromatic amine derivative, featuring a 2-methyl-1H-imidazole moiety, is increasingly studied for its role in drug discovery and molecular interactions. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic pathways.

In the context of current scientific trends, 1-4-(2-methyl-1H-imidazol-1-yl)phenylethan-1-amine aligns with the growing demand for small-molecule modulators targeting specific biological pathways. Its imidazole ring is a key pharmacophore found in many FDA-approved drugs, making it a valuable scaffold for medicinal chemistry applications. Recent publications highlight its potential in kinase inhibition and GPCR modulation, two hot topics in precision medicine.

From a synthetic chemistry perspective, the preparation of CAS No. 893751-83-2 involves multi-step organic transformations, including Pd-catalyzed cross-coupling and reductive amination protocols. These methods are frequently searched in academic databases, reflecting the compound's relevance in modern heterocyclic synthesis. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, techniques that dominate discussions in chemical forums.

The stability profile of 1-4-(2-methyl-1H-imidazol-1-yl)phenylethan-1-amine under various pH conditions has become a trending research subject, especially with the pharmaceutical industry's focus on drug formulation challenges. Computational chemists are actively modeling its molecular properties using QSAR approaches, addressing common queries about bioavailability optimization in drug design.

In biochemical assays, this compound demonstrates interesting protein-binding affinity, a feature that resonates with current searches about targeted therapy development. Its logP value and hydrogen bond capacity make it a frequent subject in discussions about blood-brain barrier penetration, a critical factor in CNS drug discovery.

The patent landscape surrounding CAS No. 893751-83-2 reveals its inclusion in several intellectual property filings related to inflammatory mediators and metabolic regulators. This connects to popular inquiries about novel drug targets in autoimmune diseases and diabetes management. Laboratory safety data sheets emphasize standard handling procedures comparable to other research-grade amines.

Emerging studies suggest potential applications of 1-4-(2-methyl-1H-imidazol-1-yl)phenylethan-1-amine in fluorescence labeling techniques, answering frequent questions about molecular probes in cellular imaging. Its electronic configuration allows for interesting photophysical properties that are being explored in bioimaging research.

Quality control protocols for this compound often involve chiral purity assessment, reflecting the pharmaceutical industry's heightened focus on enantioselective synthesis. This aspect generates substantial online discussions about asymmetric catalysis methods and regulatory compliance in API manufacturing.

Recent advancements in high-throughput screening technologies have increased the visibility of 893751-83-2 in compound libraries for virtual screening campaigns. This aligns with frequent searches about AI-assisted drug discovery and cheminformatics approaches that dominate current computational chemistry dialogues.

The environmental fate of 1-4-(2-methyl-1H-imidazol-1-yl)phenylethan-1-amine has become a subject of ecological chemistry studies, particularly regarding biodegradation pathways - a trending topic in green chemistry initiatives. Analytical methods for its detection in complex matrices are frequently discussed in environmental monitoring forums.

In summary, 1-4-(2-methyl-1H-imidazol-1-yl)phenylethan-1-amine represents a versatile chemical entity with multifaceted research applications. Its CAS No. 893751-83-2 serves as an important identifier in scientific literature, connecting various disciplines from medicinal chemistry to materials science. The compound's continued study addresses numerous contemporary scientific questions while offering promising avenues for future investigation.